Cas no 79742-02-2 (Ethyl 3-amino-5-(methylthio)-4H-1,2,4-triazole-4-carboxylate)

• Product name: Ethyl 3-amino-5-(methylthio)-4H-1,2,4-triazole-4-carboxylate
• CAS No: 79742-02-2
• MF: C₆H₁₀N₄O₂S
• MW: 202.234199047089
• CID: 556199

Ethyl 3-amino-5-(methylthio)-4H-1,2,4-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-4-carboxylicacid, 3-amino-5-(methylthio)-, ethyl ester
• 4H-1,2,4-Triazole-4-carboxylicacid,3-amino-5-(methylthio)-,ethylester(9CI)
• ethyl 3-amino-5-(methylthio)-4H-1,2,4-triazole-4-carboxylate
• Ethyl 3-amino-5-(methylthio)-4H-1,2,4-triazole-4-carboxylate

• Inchi： 1S/C6H10N4O2S/c1-3-12-6(11)10-4(7)8-9-5(10)13-2/h3H2,1-2H3,(H2,7,8)
• InChI Key： NEBUESNYUGTAMH-UHFFFAOYSA-N
• SMILES： S(C)C1=NN=C(N)N1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 192
• Topological Polar Surface Area: 108